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Compound of Interest

Compound Name: Everolimus-d4

Cat. No.: B10778739 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Everolimus-d4, a deuterated analog of the potent mTOR inhibitor,

Everolimus. Researchers, scientists, and drug development professionals are advised to

adhere to these procedures to ensure personnel safety and regulatory compliance. Everolimus

is classified as a hazardous drug by the National Institute for Occupational Safety and Health

(NIOSH), necessitating stringent handling and disposal protocols.[1][2][3][4]

Pre-Disposal Handling and Personal Protective
Equipment (PPE)
Before initiating any disposal procedures, it is imperative to handle Everolimus-d4 with

appropriate caution in a designated area.

Personal Protective Equipment (PPE): All personnel handling Everolimus-d4 waste must wear

the following minimum PPE:

Gloves: Double gloving with chemotherapy-rated gloves (e.g., nitrile) is required.[5]

Gown: A disposable chemotherapy gown should be worn.

Eye Protection: Safety glasses or goggles are mandatory.[5]

Respiratory Protection: If handling the powder form outside of a certified chemical fume

hood, a fit-tested N100 respirator is necessary.[5]
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Step-by-Step Disposal Procedures
The following step-by-step guide outlines the proper disposal of Everolimus-d4 in various

forms.

Step 1: Segregation of Waste

Proper segregation at the point of generation is critical. Do not mix Everolimus-d4 waste with

non-hazardous laboratory trash.

Step 2: Disposal of Unused or Expired Everolimus-d4 (Pure Compound)

Containerize: Place the original container with the unused or expired Everolimus-d4 into a

designated, leak-proof, and clearly labeled hazardous waste container.

Labeling: The container must be labeled as "Hazardous Waste," and "Chemotherapy Waste"

and should include the chemical name (Everolimus-d4) and the approximate quantity.

Storage: Store the container in a secure, designated hazardous waste accumulation area,

away from incompatible materials.

Step 3: Disposal of Contaminated Materials

Sharps: Needles, syringes, and other sharps contaminated with Everolimus-d4 must be

placed in a puncture-resistant sharps container specifically designated for chemotherapy or

hazardous drug waste.

Solid Waste: Items such as contaminated gloves, gowns, bench paper, and vials should be

placed in a designated, leak-proof, yellow chemotherapy waste bag or a rigid container.[6]

This container should be clearly labeled as "Hazardous Drug-Related Wastes" or

"Chemotherapy Waste."[6]

Liquid Waste: Aqueous solutions containing Everolimus-d4 should be collected in a

compatible, sealed, and clearly labeled hazardous waste container. Do not dispose of this

waste down the drain.[7][8]

Step 4: Decontamination of Work Surfaces
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Initial Cleaning: Wipe down all surfaces and equipment potentially contaminated with

Everolimus-d4 with a suitable solvent, such as alcohol, to solubilize the compound.[9]

Disposal of Cleaning Materials: All cleaning materials (e.g., wipes, absorbent pads) must be

disposed of as hazardous chemotherapy waste.

Step 5: Final Disposal

Waste Pickup: Arrange for the collection of all Everolimus-d4 hazardous waste by your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal company.[6][7]

Regulatory Compliance: Ensure that the disposal process adheres to all federal (EPA), state,

and local regulations for hazardous and pharmaceutical waste.[6]

Quantitative Data on Everolimus Stability
While chemical degradation is not a recommended on-site disposal method without specialized

equipment and protocols, understanding the stability of Everolimus can be informative. Forced

degradation studies have shown that Everolimus is susceptible to degradation under certain

conditions.
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Stress Condition
Reagent and
Conditions

Percentage of
Degradation

Number of
Degradation
Products

Acidic Hydrolysis
2N HCl at 60°C for 30

min
7.02% 1

Oxidative Degradation
20% H₂O₂ at 60°C for

30 min
10.09% 2

Alkaline Hydrolysis
2N NaOH at 60°C for

30 min
< 1% Not specified

Neutral Hydrolysis Reflux at 60°C for 6 h < 1% Not specified

Thermal Degradation 105°C for 6 h < 1% Not specified

Photolytic

Degradation

Exposure to sunlight

for 7 days
< 1% Not specified

Data extracted from studies on Everolimus.[10][11][12][13]

Experimental Protocols
Forced Degradation Study Protocol (for informational purposes):

This protocol is a summary of methodologies used in research to assess the stability of

Everolimus and is not a recommendation for on-site disposal.

Stock Solution Preparation: A stock solution of Everolimus is prepared in a suitable solvent

(e.g., acetonitrile).

Acidic Degradation: The stock solution is mixed with 2N hydrochloric acid and heated. The

mixture is then neutralized with a base.[13]

Alkaline Degradation: The stock solution is mixed with 2N sodium hydroxide and heated. The

mixture is then neutralized with an acid.[13]

Oxidative Degradation: The stock solution is mixed with a solution of hydrogen peroxide

(e.g., 20%) and heated.[13]
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Thermal Degradation: The powdered drug is exposed to a high temperature (e.g., 105°C) for

a specified period.[13]

Photolytic Degradation: The powdered drug is exposed to sunlight for an extended period.

[13]

Analysis: The stressed samples are then analyzed, typically by High-Performance Liquid

Chromatography (HPLC), to determine the extent of degradation and identify any

degradation products.[11][12]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Everolimus-d4.
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Caption: Workflow for the safe disposal of Everolimus-d4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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